![molecular formula C15H11N3O2S4 B2391370 N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide CAS No. 2034420-23-8](/img/structure/B2391370.png)
N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
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Overview
Description
N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
- Researchers have explored the fungicidal properties of this compound. Specifically, a series of N-(thiophen-2-yl) nicotinamide derivatives were designed and synthesized by combining the nitrogen-containing heterocycle nicotinic acid with the sulfur-containing heterocycle thiophene . These derivatives exhibited excellent fungicidal activities against cucumber downy mildew (CDM), a common plant pathogen. Compound 4f, in particular, demonstrated promising efficacy and could serve as a potential fungicide candidate for further development .
- The N-(thiophen-2-yl) nicotinamide derivatives represent significant lead compounds. Researchers can use them as a starting point for further structural optimization. By modifying specific functional groups or substituents, scientists aim to enhance their bioactivity and selectivity .
Fungicidal Activity
Structural Optimization
Mechanism of Action
Target of Action
Similar compounds have been shown to target various enzymes and receptors . The sulfone group in these compounds can act as an electron-output site due to its strong electron-withdrawing ability .
Mode of Action
It’s known that the sulfone group can act as an electron-output site . This suggests that the compound may interact with its targets by donating or accepting electrons, leading to changes in the targets’ function.
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways, including those involved in hydrogen evolution and fungal growth .
Result of Action
Similar compounds have shown promising results in various applications, such as photocatalytic hydrogen evolution and fungicidal activities .
properties
IUPAC Name |
N-[thiophen-2-yl(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-4-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O2S4/c19-24(20,13-5-1-3-11-15(13)17-23-16-11)18-14(10-6-8-21-9-10)12-4-2-7-22-12/h1-9,14,18H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGVFWQQMGSXQQD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)S(=O)(=O)NC(C3=CSC=C3)C4=CC=CS4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O2S4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide |
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